Cas no 1804410-00-1 (2-Chloro-1-ethoxy-3-fluoro-4-methylbenzene)

• Product Name: 2-Chloro-1-ethoxy-3-fluoro-4-methylbenzene
• CAS No: 1804410-00-1
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5000576
• Update Time: 2023-08-24

2-Chloro-1-ethoxy-3-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-1-ETHOXY-3-FLUORO-4-METHYLBENZENE
• 3-Chloro-4-ethoxy-2-fluorotoluene
• 2-Chloro-1-ethoxy-3-fluoro-4-methylbenzene

• Inchi： 1S/C9H10ClFO/c1-3-12-7-5-4-6(2)9(11)8(7)10/h4-5H,3H2,1-2H3
• InChI Key： JJZIHBKUZMWMIF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CC=1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2